Nanoelectrochemistry at liquid/liquid interfaces for analytical, biological, and material applications
Chemical Communications Pub Date: 2023-07-10 DOI: 10.1039/D3CC01982A
Abstract
Herein, we feature our recent efforts toward the development and application of nanoelectrochemistry at liquid/liquid interfaces, which are also known as interfaces between two immiscible electrolyte solutions (ITIES). Nanopipets, nanopores, and nanoemulsions are developed to create the nanoscale ITIES for the quantitative electrochemical measurement of ion transfer, electron transfer, and molecular transport across the interface. The nanoscale ITIES serves as an electrochemical nanosensor to enable the selective detection of various ions and molecules as well as high-resolution chemical imaging based on scanning electrochemical microscopy. The powerful nanoelectroanalytical methods will be useful for biological and material applications as illustrated by in situ studies of solid-state nanopores, nuclear pore complexes, living bacteria, and advanced nanoemulsions. These studies provide unprecedented insights into the chemical reactivity of important biological and material systems even at the single nanostructure level.
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